N-(5-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide

• IUPAC Name: N-[5-(1-methyl-6-oxopyridazine-3-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide
• InChI: InChI=1S/C17H15N5O4S/c1-21-14(23)3-2-12(20-21)16(25)22-6-4-11-13(8-22)27-17(18-11)19-15(24)10-5-7-26-9-10/h2-3,5,7,9H,4,6,8H2,1H3,(H,18,19,24)
• InChI Key: CNINXCVRJXTUQG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=COC=C4
• Molecular Formula: C17H15N5O4S
• Molecular Weight: 385.4 g/mol
• CAS No.: 1428374-77-9

Description

N-(5-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C17H15N5O4S and its molecular weight is 385.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Chemical Reactivity

The synthesis of complex heterocyclic compounds, such as isothiazolopyridines, pyridothiazines, and pyridothiazepines, which share structural similarities with the compound , is a significant area of research. Techniques like microwave-assisted synthesis have been utilized to enhance the efficiency and yield of these compounds, demonstrating their potential in developing novel therapeutic agents and materials with unique properties (Youssef et al., 2012).

Biological Activities

Heterocyclic compounds with structures similar to "N-(5-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide" have shown a range of biological activities. For example, thienopyrimidine derivatives have exhibited pronounced antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Bhuiyan et al., 2006). Similarly, compounds containing enaminone and pyrazole moieties have demonstrated antitumor and antimicrobial activities, indicating their relevance in medicinal chemistry for designing new drugs (Riyadh, 2011).

Advanced Materials and Dyes

Research has also extended to the development of novel dyes and materials using heterocyclic compounds. Arylazothiazole disperse dyes containing selenium, for example, have been synthesized and applied to polyester fibers, showing potential in textile engineering and materials science due to their color characteristics and fastness properties (Khalifa et al., 2015).